7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride

• CAS No.: 2648940-84-3
• Molecular Formula: C7H7BrClN3
• Molecular Weight: 248.5

Description

7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride is a heterocyclic compound that belongs to the imidazo[4,5-c]pyridine family. This compound is characterized by the presence of a bromine atom at the 7th position and a methyl group at the 2nd position on the imidazo[4,5-c]pyridine ring system. The hydrochloride salt form enhances its solubility in water, making it more suitable for various applications in scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-methylimidazole and 2-bromopyridine.

Formation of the Imidazo[4,5-c]pyridine Ring: The imidazo[4,5-c]pyridine ring is formed through a cyclization reaction. This can be achieved by reacting 2-methylimidazole with 2-bromopyridine in the presence of a suitable base, such as potassium carbonate, under reflux conditions.

Bromination: The bromination of the imidazo[4,5-c]pyridine ring is carried out using a brominating agent, such as N-bromosuccinimide (NBS), in an appropriate solvent like dichloromethane.

Formation of Hydrochloride Salt: The final step involves the conversion of the free base to its hydrochloride salt by treating it with hydrochloric acid.

Industrial Production Methods

Industrial production of 7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride follows similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom at the 7th position can be substituted with other nucleophiles, such as amines or thiols, under suitable conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki or Heck coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Nucleophiles like amines or thiols, in the presence of a base such as sodium hydride or potassium carbonate.

Oxidation: Oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Coupling Reactions: Palladium catalysts, such as Pd(PPh3)4, in the presence of bases like potassium carbonate or cesium carbonate.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield 7-amino-2-methyl-1H-imidazo[4,5-c]pyridine derivatives, while coupling reactions can produce more complex biaryl compounds.

Scientific Research Applications

7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds and as a reagent in various organic transformations.

Biology: The compound is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, including as a lead compound for drug development.

Industry: The compound is used in the development of new materials, such as dyes and polymers, due to its unique structural properties.

Mechanism of Action

The mechanism of action of 7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in microbial growth, leading to its antimicrobial properties. The exact molecular targets and pathways depend on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

• 7-bromo-1-methyl-1H-imidazo[4,5-c]pyridine
• 6-bromo-3-methyl-3H-imidazo[4,5-b]pyridine
• 3-bromo-7-chloro-1H-pyrazolo[4,3-c]pyridine
• 7-bromo-3-iodo-1H-pyrazolo[4,3-c]pyridine

Comparison

Compared to similar compounds, 7-bromo-2-methyl-1H-imidazo[4,5-c]pyridine hydrochloride is unique due to its specific substitution pattern, which can influence its reactivity and biological activity. The presence of the bromine atom at the 7th position and the methyl group at the 2nd position can affect its binding affinity to molecular targets and its overall stability. This makes it a valuable compound for various research and industrial applications.